Metham Sodium Hydarte
Description
Contextualization of Metham Sodium Hydrate (B1144303) within Dithiocarbamate (B8719985) Chemistry
Metham Sodium belongs to the dithiocarbamate family of chemicals, a class of organosulfur compounds characterized by a specific functional group. wikipedia.orgsci-hub.st Dithiocarbamates are classified based on their structure, with Metham Sodium being a monomethyldithiocarbamate. sci-hub.st Its chemical structure consists of a sodium salt of methyldithiocarbamic acid. wikipedia.org
The synthesis of Metham Sodium involves the reaction of methylamine (B109427) with carbon disulfide in the presence of sodium hydroxide (B78521). wikipedia.orggoogle.com This process yields the sodium salt, which is typically handled as an aqueous solution. wikipedia.orggoogle.com In its solid form, it exists as a white crystalline hydrate, highly soluble in water. ontosight.ainih.gov The general stability of dithiocarbamates is pH-dependent; they are more stable in alkaline conditions and decompose under acidic conditions. nih.govwho.int This characteristic is fundamental to the environmental behavior and application of Metham Sodium.
Historical Development and Evolution of its Scientific Applications
The development of dithiocarbamates for agricultural use began in the 1930s and expanded significantly during and after World War II. who.int Metham Sodium itself emerged as a key compound used primarily for soil fumigation to control a wide array of soil-borne pests, including fungi, nematodes, and weeds. sci-hub.stontosight.ailibretexts.org Its broad-spectrum activity made it a valuable tool in crop production for various fruits and vegetables. ontosight.aiusda.gov
Over the decades, scientific research has focused on understanding its mode of action, environmental fate, and the efficiency of its application methods. usda.govapsnet.org Initially valued for its efficacy, subsequent research has led to a deeper understanding of its decomposition process and the factors that influence it, such as soil type, moisture, and temperature. usda.gov This evolution in scientific knowledge has been critical in refining its use in agricultural systems.
| Period | Development/Application Focus | Scientific Significance |
|---|---|---|
| 1930s-1940s | Emergence of dithiocarbamate fungicides. who.int | Establishment of a new class of chemical agents for crop protection. |
| Mid-20th Century | Widespread adoption as a soil fumigant. libretexts.org | Became a primary tool for managing soil-borne pathogens and pests. usda.gov |
| Late 20th Century | Intensive study of its decomposition pathways. nih.govusda.gov | Identification of Methyl Isothiocyanate (MITC) as the principal active agent. usda.gov |
| 2000s-Present | Research into accelerated degradation and environmental fate. apsnet.orgapsnet.org | Focus on optimizing application to manage pest resistance and understand long-term environmental behavior. apsnet.org |
Role as a Precursor to Active Biocidal Species in Environmental Systems
The primary function of Metham Sodium in agricultural and environmental contexts is not as a direct biocide, but as a precursor to a more potent biocidal agent. nih.govusda.gov Upon application to moist soil or when diluted with water, Metham Sodium undergoes rapid decomposition. nih.govusda.govapsnet.org This chemical transformation is the critical step in its mode of action.
The principal breakdown product is Methyl Isothiocyanate (MITC), a volatile and highly active compound. wikipedia.orgontosight.aiusda.gov The conversion reaction is an abiotic decomposition process: CH₃NHCS₂Na (Metham Sodium) → CH₃NCS (MITC) + NaHS (Sodium Hydrosulfide) usda.gov
MITC is the primary agent responsible for the biocidal activity, effectively controlling a broad spectrum of soil-borne organisms. usda.govapsnet.org Other minor degradation products can also be formed, including carbon disulfide and hydrogen sulfide, particularly under acidic conditions. nih.govnih.gov The efficiency of the conversion of Metham Sodium to MITC is generally high, reported to be between 87% and 95% in some studies. usda.gov The subsequent degradation of MITC in the soil is then governed by both biotic and abiotic processes. usda.govapsnet.org
| Compound | Chemical Formula | Molar Mass | Primary Role |
|---|---|---|---|
| Metham Sodium Hydrate | C₂H₄NNaS₂·xH₂O sigmaaldrich.com | 129.18 g/mol (anhydrous basis) wikipedia.org | Precursor compound usda.gov |
| Methyl Isothiocyanate (MITC) | CH₃NCS usda.gov | 73.12 g/mol | Active biocidal species usda.gov |
Properties
Molecular Formula |
C₂H₄NNaS₂ ·xH₂O |
|---|---|
Molecular Weight |
129.18 |
Synonyms |
Methyldithio-carbamic acid monosodium salt Hydarte; Methyldithio-carbamic Acid sodium salt Hydarte; _x000B_BAY 5590; Busan 1236 Hydarte; Carbam Hydarte; Carbathion Hydarte; Carbathione Hydarte; Carbothion Hydarte; Dicid; Fumasol; Geort; Karbation; Maposol; |
Origin of Product |
United States |
Chemical and Mechanistic Aspects of Metham Sodium Hydrate Transformation
Synthesis Pathways and Chemical Precursors of Sodium N-Methyldithiocarbamate
Sodium N-methyldithiocarbamate, the anhydrous form of metham sodium hydrate (B1144303), is synthesized through a reaction involving methylamine (B109427) (CH₃NH₂), carbon disulfide (CS₂), and sodium hydroxide (B78521) (NaOH). wikipedia.orggoogle.com The process combines these precursors, leading to the formation of the sodium salt of N-methyldithiocarbamic acid. wikipedia.org
The chemical equation for this synthesis is: CH₃NH₂ + CS₂ + NaOH → CH₃NHCS₂Na + H₂O wikipedia.org
Industrial production processes control specific parameters to optimize the yield and purity of the final product. One described method involves the hybrid reaction of a 40% methylamine solution with carbon disulfide to generate N-methyl dithiocarbamate (B8719985). google.com This step is exothermic, requiring cooling and controlled addition rates at a temperature of approximately 30°C for about two hours. google.com Subsequently, a 30% sodium hydroxide solution is added, and the neutralization reaction proceeds for another two hours at around 35°C until the solution's pH value reaches 6. google.com The final product is then obtained after dehydration under negative pressure, cooling, and filtration. google.com
The primary chemical precursors for the synthesis of Sodium N-methyldithiocarbamate are:
Methylamine (CH₃NH₂)
Carbon Disulfide (CS₂)
Sodium Hydroxide (NaOH)
Environmental Hydrolysis and Degradation Pathways of Metham Sodium Hydrate
Metham sodium is highly unstable in the environment, particularly in the presence of moisture, and degrades rapidly. epa.govregulations.gov When applied to soil or diluted with water, it readily hydrolyzes and decomposes into several products. nih.goveastman.com The primary and most significant degradation pathway is its rapid conversion to methylisothiocyanate (MITC), which is the principal active compound. epa.govncfh.orgresearchgate.netusda.gov
The stability and degradation rate are influenced by environmental factors such as pH. regulations.govnih.gov While concentrated aqueous solutions are stable, the compound readily hydrolyzes at a neutral or acidic pH (pH 7 and below). nih.gov
The transformation of metham sodium to methylisothiocyanate is a rapid decomposition process. epa.govresearchgate.net In aerobic soil, metham sodium has been observed to degrade with a half-life of just 23 minutes, generating MITC as the principal gaseous degradate. epa.govregulations.gov The conversion is generally considered an abiotic process that can be completed within one hour to one day following application. researchgate.net
The rate of hydrolysis is significantly dependent on the pH of the aqueous solution. Studies conducted in the dark at 25°C show varying half-lives at different pH levels. regulations.govepa.govepa.gov At pH 5 and 7, the half-life is approximately 2 days, while at pH 9, it extends to 4.5 days. regulations.govepa.gov The formation of MITC is a major outcome of this hydrolysis, though the yield varies with pH. regulations.govepa.gov
| pH Level | Half-Life (Days) | Major Degradate(s) | MITC Yield (% of Initial Radioactivity) |
|---|---|---|---|
| 5 | 2 | MITC | 18% |
| 7 | 2 | MITC | 60% |
| 9 | 4.5 | MITC, MCDT | 20% |
The presence of water is crucial for the decomposition to proceed efficiently. swst.org Studies on wood as a medium showed that decomposition efficiency was significantly greater in wet wood compared to dry wood, underscoring the role of moisture in the conversion to MITC. swst.org
Beyond the primary conversion to MITC, the degradation of metham sodium leads to the formation of several secondary products. The specific pathways and the prevalence of these byproducts can be influenced by environmental conditions, particularly pH. nih.gov
Carbon Disulfide (CS₂) is a recognized degradation product of metham sodium. wikipedia.orgnih.gov Its formation is particularly noted under certain circumstances, such as in drainage systems or under acidic conditions. nih.govnih.govresearchgate.net Upon dilution, metham sodium can decompose into multiple substances, including carbon disulfide. noaa.gov
Hydrogen Sulfide (H₂S), also referred to as dihydrogen sulphide, is another gaseous byproduct of metham sodium decomposition. nih.govresearchgate.net Its evolution is reported to occur alongside other products, especially when the degradation takes place under acidic conditions. nih.govnoaa.gov
Hydrolysis studies have identified several nitrogenous byproducts resulting from metham sodium degradation. regulations.govepa.gov These include methylamine, 1,3-dimethylthiourea (DMTU), and 1,3-dimethylurea (B165225) (DMU). epa.govepa.gov The formation of methylamine is reported to be more favorable under acidic conditions compared to neutral or alkaline environments. regulations.govepa.govepa.gov These compounds have been consistently identified in test solutions across various pH levels during hydrolysis experiments. epa.govepa.gov
Influence of Environmental Factors on Degradation Kinetics
The transformation and degradation of Metham Sodium Hydrate are not static processes; they are profoundly influenced by a variety of environmental factors. The rate at which Metham Sodium Hydrate converts to its primary active compound, Methylisothiocyanate (MITC), and the subsequent degradation of MITC, are dictated by the interplay of soil conditions, aqueous pH, and light exposure.
The soil environment serves as a complex reactor where temperature, texture, and moisture collectively influence the degradation kinetics of Metham Sodium and its principal fumigant product, Methylisothiocyanate (MITC).
Temperature: Soil temperature is a critical factor governing the rate of degradation. Generally, an increase in temperature accelerates chemical and microbial degradation processes. For MITC, degradation rates have been shown to increase with rising temperatures within a certain range. For instance, studies on fumigant degradation show a clear trend where half-life decreases as temperature increases from 10°C to 30°C. One study observed that the average half-life for a similar compound, DCPA, ranged from 92 days at 10°C to 18 days at 30°C, illustrating the significant impact of temperature. calpoly.edu The activation energies calculated from such temperature dependencies indicate that for every 10°C rise in temperature, the degradation rate can increase by a factor of 2.0 to 3.2. usda.gov
Soil Texture: The physical composition of the soil, or its texture, also plays a role, although its effect can be less direct than temperature or moisture. Soil texture influences factors like water holding capacity and aeration, which in turn affect microbial activity and chemical availability. While some studies on herbicides have found no significant effect of soil type on the degradation rate of substances immobilized in an alginate matrix, other research suggests that texture can be a determining factor. bibliotekanauki.plumcs.pl For fumigants, properties associated with texture, such as organic matter content, can significantly impact degradation. For example, Arlington sandy loam (0.92% organic matter) and Carsitas loamy sand (0.22% organic matter) can exhibit different degradation kinetics for MITC. usda.gov
Moisture: Soil moisture content has a substantial effect on degradation. Increased water content in soil generally leads to a faster rate of degradation for many soil-applied chemicals. bibliotekanauki.pl This is because water is essential for microbial activity and acts as a medium for chemical reactions. However, for MITC, the trend can be reversed. In both Arlington sandy loam and Carsitas loamy sand, MITC degradation became slower as soil moisture increased. usda.gov In the Carsitas soil, the degradation of MITC at 16% moisture content was 2.6 times slower than at 1.8% moisture content. usda.gov This highlights the complex interactions where excessive moisture may limit oxygen availability, thereby slowing down aerobic degradation pathways for certain compounds.
Interactive Data Table: Effect of Temperature and Moisture on Fumigant Degradation
| Factor | Condition | Soil Type | Effect on Degradation | Reference |
| Temperature | 10°C | Flanagan Silt Loam | Slower Degradation (Avg. Half-life: 92 days) | calpoly.edu |
| 30°C | Flanagan Silt Loam | Faster Degradation (Avg. Half-life: 18 days) | calpoly.edu | |
| Moisture | 1.8% | Carsitas Loamy Sand | Faster MITC Degradation | usda.gov |
| 16% | Carsitas Loamy Sand | Slower MITC Degradation (2.6x slower than at 1.8%) | usda.gov | |
| Low (0.1 kg H₂O/kg soil) | Flanagan Silt Loam | Slower Degradation (Avg. Half-life: 49 days) | calpoly.edu | |
| High (0.4 kg H₂O/kg soil) | Flanagan Silt Loam | Faster Degradation (Avg. Half-life: 31 days) | calpoly.edu |
The stability of Metham Sodium is highly dependent on the pH of the aqueous solution. It is significantly more stable in alkaline conditions than in neutral or acidic environments. nih.gov In moist soil or when diluted with water, it readily hydrolyzes to form Methylisothiocyanate (MITC). nih.gov
Under acidic and neutral conditions, the degradation is relatively rapid. In controlled studies, Metham Sodium degraded with a half-life of 2 days at both pH 5 and pH 7 when incubated at 25°C in the dark. epa.gov The degradation slows under alkaline conditions, with a calculated half-life of 4.5 days at pH 9 under the same conditions. epa.gov
The degradation pathway and resulting products are also dictated by pH. In dilute aqueous solutions at pH 9.5, Metham Sodium primarily decomposes to Methylisothiocyanate and sulfur. nih.gov However, under acidic conditions, a more complex mixture of products is formed, including carbon disulfide, hydrogen sulfide, methylamine, and MITC. nih.gov Studies have identified specific degradates at different pH levels: methyl isothiocyanate (MITC), methylamine, 1,3-dimethylthiourea (DMTU), and 1,3-dimethylurea (DMU) were found in all test solutions (pH 5, 7, and 9). epa.gov The formation of methylamine is particularly favored under acidic conditions. epa.gov
Interactive Data Table: pH Dependency of Metham Sodium Degradation at 25°C
| pH Level | Half-life | Identified Degradation Products | Reference |
| 5 | 2 days | Methyl isothiocyanate (MITC), Methylamine, 1,3-dimethylthiourea (DMTU), 1,3-dimethylurea (DMU) | epa.gov |
| 7 | 2 days | Methyl isothiocyanate (MITC), Methylamine, 1,3-dimethylthiourea (DMTU), 1,3-dimethylurea (DMU) | epa.gov |
| 9 | 4.5 days | Methyl isothiocyanate (MITC), Methylamine, 1,3-dimethylthiourea (DMTU), 1,3-dimethylurea (DMU), Methylcarbamo-(dithioperoxo)thioate (MCDT) | epa.gov |
Photolysis, or degradation by light, is an important environmental fate process for Metham Sodium, particularly in aqueous solutions. nih.gov The degradation of Metham Sodium in water follows first-order kinetics. nih.gov
In a laboratory study using a filtered xenon arc lamp to simulate sunlight, Metham Sodium in a pH 7 aqueous buffer solution degraded rapidly with a calculated half-life of 11.9 minutes. epa.gov This is equivalent to approximately 27.8 minutes of natural California sunlight. epa.gov This rapid degradation indicates that Metham Sodium exposed to sunlight in surface waters would dissipate quickly.
The degradates identified from the aqueous photolysis of Metham Sodium include:
syn- and anti- N-methylthioformamide
Methylamine
Methyl isothiocyanate (MITC)
Sodium methylcarbamo-(dithioperoxo)thioate (MCDT) epa.gov
In contrast to its behavior in water, photolysis is not considered a significant route of degradation for Metham Sodium on soil surfaces. epa.gov In a study on soil, the concentration of Metham Sodium showed a decline over 117 minutes in irradiated samples, but researchers concluded that the compound was stable to photodegradation on soil during the course of the study, suggesting other degradation processes like hydrolysis are dominant in the soil matrix. epa.gov
Interactive Data Table: Photolytic Degradation of Metham Sodium
| Medium | Condition | Half-life | Reaction Order | Degradation Products | Reference |
| Aqueous Solution (pH 7) | Irradiated with Xenon Arc Lamp | 11.9 minutes | First-Order | N-methylthioformamide, Methylamine, MITC, MCDT | epa.gov |
| Soil Surface | Irradiated | Not a significant degradation route | N/A | N/A | epa.gov |
Fundamental Biocidal Action Mechanisms of Methylisothiocyanate at the Cellular and Biochemical Level
The potent biocidal activity of Methylisothiocyanate (MITC), the primary transformation product of Metham Sodium, stems from its ability to disrupt fundamental cellular and biochemical processes in target organisms. researchgate.net Isothiocyanates are electrophiles that can readily enter cells and react with nucleophilic groups within cellular components. researchgate.net
The mechanism of action is multifaceted and involves a two-step process: a rapid inhibition of metabolic activity followed by irreversible cellular damage that leads to cell death. researchgate.net
Inhibition of Key Metabolic Pathways: MITC rapidly inhibits critical physiological functions, including cellular respiration and energy generation (ATP synthesis). researchgate.net It achieves this by targeting and inactivating key dehydrogenase enzymes involved in these central metabolic pathways. researchgate.net This immediate disruption of energy production effectively halts cellular growth and function within minutes of exposure. researchgate.net
Irreversible Cellular Damage: Following the initial metabolic inhibition, MITC inflicts widespread, irreversible damage. Its electrophilic nature allows it to react with and destroy protein thiols, particularly the sulfhydryl groups (-SH) in cysteine residues and glutathione. researchgate.net This disrupts enzyme structure and function, leading to a progressive loss of vital cellular activities. Furthermore, these reactions can lead to the production of free radicals within the cell, causing oxidative stress and further damage to critical macromolecules such as DNA, RNA, and proteins. researchgate.netresearchgate.net This cascade of damage ultimately results in a loss of cell viability over a period of hours. researchgate.net
This broad-spectrum mechanism, targeting fundamental and highly conserved metabolic pathways, explains the effectiveness of MITC against a wide range of soilborne pests, including fungi, bacteria, nematodes, and germinating weed seeds. researchgate.net
Environmental Fate, Transport, and Kinetic Modeling
Dissipation and Persistence in Diverse Environmental Compartments
Terrestrial Soil Systems: Half-life Studies and Abiotic Transformation Rates
Metam (B94612) sodium is highly unstable in soil environments, undergoing rapid transformation into MITC. regulations.govepa.gov Studies have shown that the degradation of metam sodium in aerobic soil is extremely fast, with a reported half-life of approximately 23 minutes. regulations.govepa.gov This rapid conversion is considered an abiotic decomposition process. usda.govresearchgate.netfao.org The formation of MITC from metam sodium in soil is typically completed within a short period, ranging from less than an hour to a single day following application. usda.govresearchgate.net The rate of this conversion can be influenced by factors such as the initial concentration of metam sodium, soil temperature, texture, and moisture. usda.govresearchgate.net
While metam sodium itself is non-persistent, its primary degradate, MITC, can persist in the soil for a longer duration. The degradation half-life of MITC in soil has been reported to range from a few days to several weeks. usda.gov The persistence of MITC is influenced by both biotic and abiotic mechanisms. usda.gov Repeated applications of metam sodium can lead to accelerated degradation of MITC in some soils, a phenomenon attributed to microbial adaptation. researchgate.netmbao.org This can result in reduced efficacy of the fumigant for pathogen control. researchgate.netmbao.org
Table 1: Half-life of Metam Sodium and MITC in Soil
| Compound | Half-life in Soil | Influencing Factors |
|---|---|---|
| Metam Sodium | ~23 minutes regulations.govepa.gov | Initial concentration, soil temperature, texture, moisture usda.govresearchgate.net |
| MITC | Days to weeks usda.gov | Biotic and abiotic degradation, microbial adaptation usda.govresearchgate.netmbao.org |
Aquatic Systems: Hydrolysis and Persistence in Water Bodies
In aquatic environments, metam sodium also degrades rapidly. Hydrolysis studies have determined the half-life of metam sodium in water to be 2 days at pH 5 and 7, and 4.5 days at pH 9. regulations.govepa.gov The primary degradation product in aquatic systems is also MITC. regulations.gov Photodegradation in water is also a rapid process, with a reported half-life of 28 minutes, again leading to the formation of MITC. regulations.gov
The persistence of MITC in water is influenced by factors such as hydrolysis and volatilization. regulations.gov Due to its high potential to volatilize from surface water, chronic exposure to MITC in aquatic environments is expected to be low. regulations.gov The low octanol/water partition coefficient of MITC suggests it is not likely to bioconcentrate in the tissues of aquatic organisms. regulations.gov
Table 2: Hydrolysis Half-life of Metam Sodium
| pH | Half-life |
|---|---|
| 5 | 2 days regulations.govepa.gov |
| 7 | 2 days regulations.govepa.gov |
| 9 | 4.5 days regulations.govepa.gov |
Mobility and Distribution in Soil-Water Systems
Leaching Potential to Groundwater
Both metam sodium and its primary degradate, MITC, are highly soluble in water and exhibit low adsorption to soil particles. regulations.govepa.gov These characteristics indicate a potential for leaching into groundwater. regulations.govepa.gov Aged column leaching studies have demonstrated that MITC is very mobile in soil and has the potential to contaminate groundwater. epa.gov However, the rapid degradation of metam sodium itself makes its direct leaching into groundwater highly unlikely. regulations.gov The primary concern for groundwater contamination is related to the mobility of the more persistent MITC. regulations.govepa.gov
Adsorption and Desorption Characteristics within Soil Matrices
Metam sodium and MITC are weakly retained by soil. regulations.gov This low affinity for sorption on soil particles contributes to their mobility. regulations.govepa.gov In several types of soil, including sandy clay loam, loamy sand, and sand, metam sodium residues were found to be very mobile, with MITC being the predominant compound recovered in leachates. epa.gov
Volatilization Dynamics and Atmospheric Transport of MITC
Volatilization is a major dissipation pathway for MITC from treated soils. regulations.gov MITC has a high vapor pressure, which contributes to its tendency to volatilize readily from soil surfaces. regulations.gov The rate of volatilization is a critical factor in determining atmospheric concentrations of MITC following metam sodium application. usda.gov Environmental factors such as soil temperature can significantly influence the rate of MITC volatilization. researchgate.net Once in the atmosphere, MITC is subject to atmospheric transport processes. researchgate.netdlr.decopernicus.orgnih.gov The primary route of dissipation for MITC from the atmosphere is photolytic degradation. regulations.gov
Factors Governing Emission Flux and Cumulative Loss from Soil
The emission of MITC from soil into the atmosphere is a complex process governed by a multitude of interacting factors. The rate and total amount of MITC lost through volatilization can vary significantly, with studies reporting that anywhere from 10% to 60% of the applied metham sodium can be lost as MITC to the atmosphere. epa.gov Key factors influencing this emission flux and cumulative loss include soil properties, climatic conditions, and application-specific parameters.
Soil Properties:
Soil Texture: The composition of the soil, specifically the proportions of sand, silt, and clay, affects gas diffusion rates. For instance, sandy soils, with larger air-filled pores, tend to allow for more rapid upward movement and emission of MITC compared to finer-textured soils. epa.govmdpi.com
Soil Moisture: Soil water content has a significant impact on MITC emissions. epa.gov Higher soil moisture can reduce emissions by dissolving MITC and by filling soil pores, which impedes gas diffusion to the surface. epa.govnih.gov Pre-irrigating a field to achieve up to 80% soil moisture can enhance the movement of metham sodium within the targeted soil profile while potentially reducing surface emissions. nih.gov However, while increased water content can slow the conversion of metham sodium to MITC, the process is typically completed rapidly, often within minutes to an hour. epa.gov
Organic Matter: Soils with higher organic matter content can exhibit reduced MITC emissions due to increased sorption of the compound to organic particles. mdpi.com
Climatic and Environmental Conditions:
Temperature: Soil temperature directly influences the vapor pressure of MITC and the rate of its conversion from metham sodium. epa.govusda.gov Cooler soil temperatures generally lead to lower MITC emission rates, which can minimize off-target movement. usda.gov
pH and Salinity: The chemical properties of the soil, such as pH and salinity, can influence the degradation rates and pathways of MITC. mdpi.comresearchgate.net
Application Parameters:
Application Rate: The initial concentration of metham sodium in the soil affects both the rate and efficiency of its conversion to MITC. epa.gov Higher application rates can lead to a decrease in the conversion efficiency. epa.gov
Degradation: The degradation of MITC in soil, which can be both a biotic and abiotic process, follows first-order kinetics. mdpi.com Some soils can develop an accelerated degradation capacity for MITC after repeated applications of metham sodium, which can reduce the efficacy of the fumigant over time. researchgate.net
Table 1: Factors Influencing MITC Emission Flux and Cumulative Loss
| Factor Category | Specific Factor | Influence on MITC Emission |
|---|---|---|
| Soil Properties | Soil Texture | Higher emissions in coarse (sandy) soils. |
| Soil Moisture | Higher moisture generally reduces emissions. epa.gov | |
| Organic Matter | Higher content can decrease emissions via sorption. mdpi.com | |
| Climatic Conditions | Soil Temperature | Higher temperatures increase volatilization. epa.gov |
| Application | Application Rate | Affects conversion efficiency and initial concentration. epa.gov |
| Degradation Rate | Faster degradation reduces the amount available for emission. mdpi.comresearchgate.net |
Influence of Application Techniques on Atmospheric Dispersion
The method used to apply metham sodium to the soil is a critical determinant of the subsequent atmospheric dispersion of MITC. epa.govresearchgate.net Modifying application techniques can substantially reduce volatilization losses and minimize off-site impacts. researchgate.net
Shank Injection vs. Broadcast: Subsurface shank injection of metham sodium generally results in lower immediate emissions compared to surface broadcast applications. epa.govresearchgate.net Broadcast methods, including sprinkler chemigation, apply the product directly to the surface, leading to a rapid flush of MITC into the atmosphere. epa.gov
Drip Fumigation: Applying metham sodium through drip irrigation systems can offer more control over its distribution in the soil. researchgate.net Studies have shown that using a double drip tape configuration can lead to a more uniform horizontal distribution of MITC in the root zone compared to a single drip tape. researchgate.net However, the single drip tape, delivering more water, may facilitate deeper downward movement of MITC. researchgate.net
Surface Sealing: The use of surface seals after application is a key strategy for reducing MITC emissions.
Water Sealing: Applying a layer of water to the soil surface after subsurface application can significantly reduce the volatilization flux and cumulative emission loss of MITC. epa.govusda.gov This is because the water layer reduces the air-filled pore space and increases the partitioning of MITC out of the gas phase. epa.gov However, for surface-applied metham sodium (simulated chemigation), surface water sealing is less effective. epa.govusda.gov
Plastic Covers (Tarps): The type of plastic film used to cover the treated soil has a major impact. Virtually Impermeable Films (VIF) are substantially better barriers to MITC volatilization than standard polyethylene (B3416737) (PE) films, retaining more of the fumigant in the soil. researchgate.net
Table 2: Effect of Application Technique on MITC Volatilization
| Application Technique | Mitigation Measure | Effect on MITC Volatilization |
|---|---|---|
| Broadcast (Surface) | None | High and immediate emission flush. epa.gov |
| Water Seal | Ineffective for surface applications. epa.govusda.gov | |
| Shank Injection (Subsurface) | None | Lower emissions than broadcast. |
| Water Seal | Substantially reduced flux and cumulative loss. epa.govusda.gov | |
| Drip Fumigation | Single vs. Double Tape | Affects horizontal and vertical distribution. researchgate.net |
| Polyethylene (PE) Film | Some reduction in volatilization. researchgate.net | |
| Virtually Impermeable Film (VIF) | Significantly better barrier, retaining more MITC. researchgate.net |
Advanced Environmental Fate and Transport Modeling
To better predict and manage the environmental risks associated with metham sodium use, researchers employ advanced mathematical models. These models simulate the complex processes of chemical transport and transformation in various environmental compartments.
Development and Validation of Mass Balance Models for Aquatic Systems
Mass balance models are essential tools for understanding the fate of chemicals in aquatic environments by accounting for all inputs, outputs, and changes in storage within a defined system. publications.gc.caresearchgate.net For a substance like metham sodium, which can enter waterways through runoff or spills, these models track its transport and its rapid degradation to MITC.
A mass balance model was notably developed and applied to simulate the fate of a major metham sodium spill in the Sacramento River. unina.itusda.gov The model simulated the transport and reactions of both metham sodium and MITC along a 68-km stretch of the river. unina.itusda.gov A key finding from this application was the unique photolysis kinetics of metham sodium, which followed zero-order kinetics at high concentrations and first-order kinetics at low concentrations, a result consistent with laboratory studies. unina.itusda.gov
While this case provides a valuable example of a validated mass balance model for a catastrophic event, the development of such models for more common agricultural scenarios, like runoff from treated fields into drainage ditches or ponds, is an ongoing area of research. The validation of any aquatic fate and transport model requires a comprehensive field plan and careful interpretation of data to ensure the model accurately represents the key environmental processes. epa.gov
Predictive Modeling of MITC Concentrations in Environmental Matrices
Predictive models are crucial for estimating MITC concentrations in soil, water, and air, which helps in assessing efficacy and potential exposure risks. Various models, from mechanistic vadose zone transport models to machine learning algorithms, are used for this purpose.
One widely used tool is the HYDRUS model, a software package that simulates water, heat, and solute movement in the subsurface. mdpi.comyoutube.com HYDRUS has been used to predict the distribution of MITC in soil following metham sodium application through drip irrigation. mdpi.com By comparing model predictions with field data for water and MITC distribution in a sandy loam soil, researchers found high correlations, indicating the model's ability to accurately simulate the fumigant's fate. mdpi.com Such models can evaluate how different application rates and water volumes affect the residence time and distribution of MITC in the soil profile. mdpi.com
Sensitivity analyses of models like HYDRUS show that simulated fumigant flux is highly sensitive to parameters like the fumigant degradation rate and, in cases of tarped applications, the permeability of the tarp material. researchgate.net These findings highlight the importance of accurately parameterizing these processes to ensure reliable model predictions. researchgate.net Other models, such as the Agricultural Drainage and Pesticide Transport (ADAPT) model, have been tested to simulate pesticide concentrations in groundwater under various water table management practices. researchgate.net More recently, machine learning algorithms are being explored as promising alternatives for predicting contaminant concentrations in complex soil-water ecosystems by analyzing large datasets to identify hidden patterns.
Simulation of Soil Fumigant Distribution and Residence Time
The HYDRUS 2D model, for example, can simulate how different application methods affect the movement of MITC. mdpi.comresearchgate.net Simulations can show that lower application rates of irrigation water result in slower downward movement and larger surface distributions of MITC, potentially increasing its residence time in the target zone for pathogen control. mdpi.com Field studies have confirmed that factors like soil preparation, moisture content, and the absence of compacted soil layers are critical for achieving the desired distribution. nih.gov Shank-injected metham sodium, for instance, typically moves up to 6 inches above and below the injection point in well-prepared, moist soil. nih.gov
These simulation tools allow for a virtual assessment of different management strategies. By altering parameters such as application depth, water volume, or the use of plastic films within the model, it is possible to predict the resulting MITC distribution and residence time. researchgate.netresearchgate.net This predictive capability is invaluable for developing best management practices that maximize the effectiveness of metham sodium while minimizing its environmental footprint.
Ecological Interactions and Microbiological Dynamics in Treated Systems
Impact on Soil Microbial Communities and Biodiversity
The immediate aftermath of metham sodium application is characterized by a marked disruption of the soil microbial equilibrium. The extent and duration of this disruption are influenced by a variety of factors, including soil type, organic matter content, moisture levels, and the initial composition and resilience of the microbial community.
Upon application, metham sodium typically causes a rapid and significant decrease in both microbial biomass and soil respiration. nih.govpsu.edu This initial inhibition is a direct consequence of the biocidal activity of MITC, which affects a wide range of microorganisms. nih.gov
Microbial Biomass: Studies have consistently shown a short-term reduction in microbial biomass nitrogen (MBN) following fumigation with metham sodium. nih.gov This decline reflects the widespread mortality of microbial cells. However, the duration of this effect can vary. Some research indicates that while the initial impact is severe, microbial biomass can begin to recover, although it may not return to pre-treatment levels for a considerable period. psu.edu The lack of complete recovery in some cases suggests that metham sodium can induce lasting changes in the soil's capacity to support microbial life. psu.edu
Table 1: Impact of Metham Sodium on Soil Microbial Biomass and Respiration
| Parameter | Observation | Duration of Effect | Reference |
|---|---|---|---|
| Microbial Biomass Nitrogen (MBN) | Short-term inhibition and reduction. | Varies; recovery may be incomplete. | nih.govpsu.edu |
| Soil Respiration (CO2-C evolution) | Initial lag phase and suppression. | Lag phase is dose and soil-type dependent, followed by gradual recovery. | nih.gov |
Metham sodium fumigation profoundly alters the structure and diversity of both bacterial and fungal communities in the soil. nih.govresearchgate.net The immediate effect is a significant reduction in the abundance and diversity of these microbial groups. nih.govresearchgate.net
Bacterial Communities: High-throughput sequencing of the 16S rRNA gene has revealed that metham sodium treatment can lead to a significant decrease in bacterial diversity in the long term. nih.gov While the total abundance of bacteria may be initially reduced, the community structure undergoes a notable shift. nih.govresearchgate.net Some studies have observed that fumigation history can lead to a reduction in bacterial diversity even before a new application. nih.gov Following treatment, there is often a shift in the predominant bacterial populations, with some genera showing a significant increase in number, such as Paenibacillus and Luteimonas. nih.gov Conversely, other groups like Acidobacteria may see a decrease in their relative abundance. researchgate.net The application of metham sodium has also been shown to alter the co-occurrence network structure and associations within bacterial communities. nih.gov
Fungal Communities: Fungal communities are also significantly impacted by metham sodium. The total abundance of fungi is typically reduced in the short term. nih.gov However, the effect on fungal diversity can be variable. Some research has indicated that previous fumigation with metham sodium did not have a lasting effect on fungal diversity, even when bacterial diversity was reduced. nih.gov In contrast, other studies have reported that metham sodium can temporarily decrease fungal populations. researchgate.net The response of fungal communities can also be taxon-specific, with some pathogenic fungi like Fusarium oxysporum being significantly reduced, while some beneficial species like Trichoderma may increase in abundance post-fumigation. mdpi.com
Table 2: Changes in Soil Microbial Community Structure after Metham Sodium Application
| Microbial Group | Impact on Diversity | Impact on Abundance | Notable Changes in Genera | Reference |
|---|---|---|---|---|
| Bacteria | Significant long-term decrease. | Short-term reduction. | Increase in Paenibacillus and Luteimonas; decrease in Acidobacteria. | nih.govresearchgate.net |
| Fungi | Variable effects; some studies show no long-term impact. | Short-term reduction. | Decrease in pathogenic fungi (e.g., Fusarium); potential increase in beneficial fungi (e.g., Trichoderma). | nih.govnih.govmdpi.com |
The broad-spectrum nature of metham sodium means that beneficial soil microorganisms are also susceptible to its effects.
Mycorrhizal Fungi: Arbuscular mycorrhizal fungi (AMF), which form symbiotic relationships with the roots of most crop plants and are crucial for nutrient uptake, are particularly sensitive to metham sodium. scispace.com Studies have demonstrated that soil treatment with metham sodium can significantly reduce the infection of plant roots by mycorrhizal fungi. scispace.com This disruption of the mycorrhizal symbiosis can have negative consequences for plant health and growth, potentially leading to reduced plant height, vigor, and yield. scispace.com The loss of mycorrhizae may necessitate increased fertilizer inputs to compensate for the diminished nutrient uptake capacity of the plants. scispace.com
Nitrogen-Fixing Bacteria: The process of biological nitrogen fixation, carried out by both free-living and symbiotic bacteria, is a critical source of nitrogen for terrestrial ecosystems. The expression of genes involved in nitrogen fixation, such as the nifH gene, has been shown to be suppressed following the application of metham sodium. nih.gov This indicates a direct negative impact on the activity and abundance of nitrogen-fixing bacteria, which could lead to a reduction in the amount of atmospheric nitrogen being converted into plant-available forms in the soil.
Following the dissipation of MITC from the soil, microbial populations begin a process of recovery. The trajectory and timeline of this recovery can be highly variable.
Recolonization and Succession: The recovery process is characterized by the recolonization of the soil by surviving microorganisms and those introduced from surrounding untreated areas. This often leads to a microbial community that is structurally different from the pre-treatment community. Some studies have noted that certain bacteria, such as actinomycetes and other gram-positive organisms, may recover preferentially after fumigation. psu.edu
Influence on Soil Biogeochemical Cycling
The profound shifts in microbial community structure and function induced by metham sodium have significant consequences for soil biogeochemical cycles, particularly the nitrogen cycle.
Metham sodium application disrupts the key microbial processes that govern the transformation of nitrogen in the soil. nih.gov
Mineralization and Nitrification: The application of metham sodium has been observed to cause a short-term accumulation of ammonium-nitrogen (NH4+-N) in the soil. nih.gov This is likely due to a combination of factors, including the release of nitrogen from the biomass of killed microorganisms (mineralization) and a concurrent inhibition of the nitrification process. Nitrification, the two-step oxidation of ammonium (B1175870) to nitrate (B79036) via nitrite (B80452), is carried out by specific groups of bacteria and archaea that are sensitive to fumigants. nih.gov Studies have shown that the expression of the ammonia (B1221849) monooxygenase gene (amoA), a key enzyme in the first step of nitrification, is suppressed by metham sodium. nih.gov This inhibition of nitrification can lead to a temporary decrease in the concentration of nitrate-nitrogen (NO3--N). nih.gov
Denitrification: Denitrification is the microbial process of reducing nitrate and nitrite to gaseous forms of nitrogen, such as nitrous oxide (N2O) and dinitrogen (N2). The expression of genes encoding key enzymes in the denitrification pathway, such as narG, nirS, and nosZ, has been found to be suppressed by metham sodium. nih.gov This suggests that the potential for nitrogen loss from the soil via denitrification is reduced in the period immediately following fumigation.
Table 3: Effects of Metham Sodium on Nitrogen Cycling Processes
| Process | Key Genes/Enzymes Affected | Observed Effect | Reference |
|---|---|---|---|
| Nitrogen Fixation | nifH | Suppression of gene expression. | nih.gov |
| Nitrification | AOA-amoA | Suppression of gene expression; short-term accumulation of NH4+-N and reduction of NO3--N. | nih.gov |
| Denitrification | narG, nirS, nosZ | Suppression of gene expression. | nih.gov |
Carbon Cycling and Organic Matter Decomposition
Furthermore, studies have shown that specific microbial guilds responsible for the breakdown of complex organic polymers can be particularly affected. For instance, microorganisms that decompose cellulose, a major component of plant biomass, have been found to be "severely inhibited" by metam (B94612) sodium fumigation. regulations.gov This disruption can slow down the rate at which plant residues are broken down and incorporated into the soil organic matter pool, potentially altering the carbon balance in the short term. The degradation of MITC itself is influenced by the presence of organic amendments, such as chicken manure, which can accelerate the process through both biological and chemical mechanisms. usda.gov This interplay highlights the close relationship between the fate of the fumigant and the carbon dynamics of the soil.
Impact on Gene Expression Related to Key Enzyme Activities in Nutrient Cycling
The biocidal activity of metam sodium extends to a broad spectrum of soil microorganisms, leading to significant shifts in the genetic and enzymatic landscape of the soil. researchgate.netnih.gov This has profound implications for nutrient cycling, which is fundamentally mediated by microbial enzymes.
A notable impact has been observed on the nitrogen cycle. Studies have demonstrated that the application of metam sodium can suppress the expression of key genes involved in various stages of nitrogen transformation. nih.govresearchgate.net These include:
nifH: A gene critical for nitrogen fixation.
AOA-amoA: A gene associated with ammonia oxidation by archaea.
nosZ, nirS, and narG: Genes involved in the denitrification process.
Accelerated Degradation of MITC in Soil: Scientific Mechanisms and Implications
A significant phenomenon observed with the repeated use of metam sodium is the accelerated degradation of its active ingredient, MITC. This process has a microbial basis and carries substantial implications for the long-term efficacy of this soil fumigant.
Characterization of Microbial Adaptations Leading to Enhanced Transformation Rates
The accelerated degradation of MITC is primarily a biological process driven by the adaptation of soil microbial communities. nih.gov In soils with a history of metam sodium application, there is an enrichment of indigenous microorganisms capable of degrading MITC more rapidly than in soils with no prior exposure. nih.gov This enhanced degradation capacity is significantly reduced in sterilized soil, confirming the pivotal role of microorganisms. nih.gov
Specific bacterial strains have been identified as key players in this process. Research has isolated bacteria from the family Oxalobacteraceae that are capable of rapidly degrading MITC. nih.gov The inoculation of a soil with no history of metam sodium use with soil that has been repeatedly treated can induce this accelerated degradation, demonstrating the transferability of this microbial function. nih.gov This adaptation likely involves the induction or selection for specific enzymatic pathways capable of breaking down the MITC molecule, allowing these microbes to utilize it as a substrate or detoxify their environment.
Long-Term Persistence of Accelerated Degradation Capacity in Soils
Once established, the microbial capacity for accelerated MITC degradation can persist in the soil for extended periods. Studies have shown that this enhanced degradation potential was still evident in field soils 18 to 30 months after the last application of metam sodium. nih.gov This long-term persistence indicates that the adapted microbial populations can remain viable and active in the soil, even in the absence of the inducing chemical.
This has significant implications for land management, as the history of fumigant use in a particular field can have lasting effects on how subsequent applications will behave. The "memory" of the soil's microbial community means that the potential for reduced efficacy can be carried over between growing seasons.
Consequences for Biocidal Efficacy and Pest Control Strategies
The most direct and significant consequence of accelerated MITC degradation is the reduction in the biocidal efficacy of metam sodium. nih.govnih.gov The rapid breakdown of MITC means that its concentration in the soil does not reach the levels required for effective pest control, or it does not persist for a sufficient duration. nih.gov
This has been documented in various cropping systems. For instance, in potato fields, accelerated degradation has been linked to diminished control of Verticillium wilt. nih.gov Similarly, in peanut cultivation, the efficacy of metam sodium against Pythium pod rot was significantly reduced after repeated applications. nih.gov The dissipation of MITC can occur in as little as 24 hours in soils with a history of use, compared to a much slower degradation in unexposed soils. nih.gov This failure in pest control necessitates a re-evaluation of pest management strategies, potentially requiring the rotation of fumigants or the integration of non-chemical control methods to mitigate the development and impact of accelerated degradation.
Ecological Effects on Non-Target Aquatic Organisms
The use of metam sodium can pose a risk to non-target aquatic organisms, primarily through the runoff or leaching of its highly toxic degradation product, MITC, into adjacent water bodies. ncfh.org
MITC is classified as very highly toxic to both fish and aquatic invertebrates. ncfh.org The acute toxicity of this compound is well-documented, with incidents of large-scale fish kills reported following accidental spills of metam sodium into river systems. beyondpesticides.orgvt.edu
Table 1: Acute Toxicity of Methyl Isothiocyanate (MITC) to Aquatic Organisms
| Organism | Endpoint | Concentration | Reference |
|---|---|---|---|
| Bluegill sunfish (Lepomis macrochirus) | 96-hour LC50 | 0.13 mg/L | noaa.gov |
| Rainbow trout (Oncorhynchus mykiss) | 96-hour LC50 | 0.37 mg/L | noaa.gov |
| Carp (Cyprinus carpio) | 96-hour LC50 | 0.37 mg/L | noaa.gov |
Beyond acute mortality, sub-lethal concentrations of MITC can also have detrimental effects. Studies on zebrafish (Danio rerio) have shown that exposure to MITC can cause developmental malformations, such as severely twisted notochords, even at concentrations similar to those that cause mortality. researchgate.net This indicates that even if aquatic organisms survive an exposure event, their long-term health, reproductive success, and population viability may be compromised. The potential for MITC to disrupt critical biological functions in a wide range of aquatic life underscores the importance of managing its release into the environment.
Impact on Fish Populations and Aquatic Ecosystem Health
The acute toxicity of metham sodium and MITC to fish is well-documented. A notable real-world example of its devastating impact was the 1991 spill of approximately 19,000 gallons of metham sodium into the Sacramento River in California. This event resulted in a massive fish kill, with hundreds of thousands of fish succumbing to the chemical's effects, and led to the sterilization of a 45-mile stretch of the river.
Research has established the lethal concentrations for various fish species. For instance, the 96-hour median lethal concentration (LC50) for MITC, the more potent toxicant, has been reported as 0.13 mg/L for bluegill sunfish, 0.37 mg/L for rainbow trout, and 0.37 mg/L for carp. For metham sodium itself, a 96-hour LC50 of 0.46 mg/L has been recorded for bluegill sunfish in static test conditions that allow for its conversion to MITC. More recent studies have shown that even low concentrations of metham sodium can have sublethal effects. For example, exposure to concentrations as low as 26 parts per billion caused nervous system malformations in zebrafish embryos.
The broader impacts on aquatic ecosystem health extend beyond direct fish mortality. The introduction of metham sodium and MITC into aquatic environments can disrupt the food web by affecting populations of aquatic invertebrates, which are a critical food source for many fish species. The U.S. Environmental Protection Agency (EPA) has classified MITC as "very highly toxic to fish and aquatic invertebrates". This disruption of the food chain can have cascading effects, impacting the long-term health and viability of fish populations.
The following table summarizes the acute toxicity of Metham Sodium and its primary degradate, MITC, to various fish species.
| Compound | Species | Exposure Duration (hours) | LC50 (mg/L) |
| Metham Sodium | Bluegill Sunfish (Lepomis macrochirus) | 96 | 0.46 |
| MITC | Bluegill Sunfish (Lepomis macrochirus) | 96 | 0.13 |
| MITC | Rainbow Trout (Oncorhynchus mykiss) | 96 | 0.37 |
| MITC | Carp (Cyprinus carpio) | 96 | 0.37 |
Observed Effects on Amphibian and Other Aquatic Animal Populations
The detrimental effects of Metham Sodium and its degradation product, MITC, are not limited to fish populations. Amphibians and other aquatic animals are also highly susceptible to the toxic properties of these compounds. The larval stages of amphibians, such as tadpoles, are particularly vulnerable due to their aquatic habitat and sensitive developmental processes.
Laboratory studies have demonstrated the extreme toxicity of MITC to amphibians. In one study, exposure to a concentration of just one part per trillion of MITC for 12 hours resulted in 100 percent mortality among South African clawed toad tadpoles. This highlights the potential for even minute quantities of this chemical to have a devastating impact on amphibian populations in contaminated water bodies.
While specific registrant-submitted studies on the effects of metham sodium or MITC on amphibians were noted as lacking in some assessments, the available independent research points to significant risks. The developmental toxicity observed in zebrafish embryos, such as nervous system malformations, suggests a potential for similar teratogenic effects in amphibians, which often share similar developmental pathways and sensitivities to environmental contaminants.
The impact on other aquatic animal populations, particularly invertebrates, is also a significant concern. As previously mentioned, the EPA has categorized MITC as very highly toxic to aquatic invertebrates. These organisms, including insects, crustaceans, and mollusks, form the base of many aquatic food webs. A sharp decline in their populations due to metham sodium or MITC contamination can lead to a reduction in food availability for fish, amphibians, and other predators, causing a ripple effect throughout the ecosystem.
The following table presents data on the toxicity of MITC to aquatic invertebrates.
| Compound | Species | Exposure Duration (hours) | Effect | Concentration (µg/L) |
| MITC | Water Flea (Daphnia magna) | 48 | EC50 (intoxication) | 55 |
Advanced Analytical Methodologies for Environmental Monitoring and Research
Chromatographic Techniques for Detection and Quantification
Chromatography is the cornerstone for separating and quantifying metham sodium and MITC in complex environmental samples. High-performance liquid chromatography (HPLC) is suitable for the parent compound, while gas chromatography (GC) is the preferred method for the volatile MITC.
High-Performance Liquid Chromatography (HPLC) is a robust technique for the analysis of metham sodium and its primary degradant, MITC, in aqueous samples. Reversed-phase HPLC coupled with an ultraviolet (UV) detector is a commonly employed configuration. nhmrc.gov.au In this approach, a C18 column is often used as the stationary phase, with a mobile phase typically consisting of a mixture of acetonitrile (B52724) and water or methanol (B129727) and water.
One of the analytical challenges is the potential for isothiocyanates like MITC to precipitate in aqueous mobile phases, which can compromise the accuracy of quantitative results. Research has shown that heating the chromatographic column can significantly reduce these losses, thereby improving the reliability of the analysis. Another strategy to enhance analytical performance involves pre-column derivatization, where the analyte is reacted with a reagent to form a more stable or more easily detectable product before it is introduced into the HPLC system.
Ion chromatography has also been identified as a viable technique for the direct analysis of the metham sodium salt, offering good selectivity and sensitivity.
Table 1: Example HPLC Method Parameters for Pesticide Analysis in Water
| Parameter | Condition |
|---|---|
| Instrument | HPLC with UV Detector |
| Column | C18 (25 cm length, 4.6 mm inner diameter) |
| Mobile Phase | Acetonitrile and Water (80:20, v/v) |
| Flow Rate | 1.5 mL/min |
| Detection Wavelength | 220 nm |
Gas Chromatography (GC), a subset of which is Gas-Liquid Chromatography (GLC), is the premier analytical technique for the determination of the volatile MITC in a wide range of environmental matrices, including soil, water, and air. alwsci.compharmacyjournal.orgresearchgate.net Given its volatility, MITC is well-suited for GC analysis, which separates gaseous components of a sample.
For air monitoring, a common procedure involves drawing a known volume of air through sorbent tubes, typically packed with charcoal, to trap the MITC. ucr.edu The trapped analyte is then desorbed using a solvent, and the resulting extract is injected into the GC. ca.gov In soil and water analysis, extraction into an organic solvent is performed prior to GC injection. nih.govresearchgate.net
A variety of detectors can be coupled with GC for MITC analysis, offering different levels of sensitivity and selectivity. These include the Nitrogen-Phosphorus Detector (NPD), which is highly sensitive to nitrogen-containing compounds like MITC, and the Flame Photometric Detector (FPD) in sulfur mode, which is selective for sulfur-containing compounds. nih.gov The Flame Ionization Detector (FID) has also been used. mdpi.com
For unambiguous identification and highly sensitive quantification, GC is often coupled with Mass Spectrometry (MS) or Tandem Mass Spectrometry (MS-MS). nih.gov GC-MS provides a high degree of certainty in identification because it relies on both the chromatographic retention time and the unique mass spectrum of the compound. gcms.cz The mass spectrum, which shows the molecular ion and characteristic fragment ions, acts as a chemical fingerprint for MITC. gcms.cz For quantitative analysis, Selected Ion Monitoring (SIM) mode is often used, where the mass spectrometer is set to detect only specific ions known to be characteristic of MITC, thereby increasing sensitivity and reducing background interference. gcms.cz
GC-Tandem Mass Spectrometry (GC-MS/MS) offers a further leap in selectivity and sensitivity, which is particularly valuable for analyzing complex matrices like soil. nih.govnih.gov In this technique, a specific precursor ion for MITC is selected in the first mass spectrometer, fragmented, and then a specific product ion is monitored in the second mass spectrometer. This process, known as Multiple Reaction Monitoring (MRM), significantly reduces matrix effects and allows for very low detection limits. nih.gov A GC-MS/MS method developed for soil and water samples achieved detection limits of 0.1 ng g⁻¹ and 0.017 ng mL⁻¹, respectively. nih.gov
Table 2: Performance of a GC-MS/MS Method for MITC Detection
| Matrix | Linear Range | Detection Limit (LOD) | Recovery Range | Relative Standard Deviation (RSD) |
|---|---|---|---|---|
| Water | 0.026–2.6 ng mL⁻¹ | 0.017 ng mL⁻¹ | 76–92% | <7% |
| Soil | 1–100 ng g⁻¹ | 0.1 ng g⁻¹ | 76–92% | <7% |
Data sourced from a study utilizing HS-SPME with a triple-quadrupole GC-MS/MS analyzer. nih.gov
Sample Preparation and Extraction Protocols for Diverse Environmental Samples
Effective sample preparation is a critical prerequisite for accurate chromatographic analysis. The goal is to isolate and concentrate the target analytes from the sample matrix (soil, water, or air) and remove interfering substances.
Headspace Solid-Phase Microextraction (HS-SPME) is a modern, solvent-free sample preparation technique that is highly effective for volatile compounds like MITC. news-medical.netmdpi.com The method involves exposing a fused-silica fiber coated with a stationary phase to the headspace (the gas phase) above a water or soil sample in a sealed vial. nih.govnih.gov Volatile analytes partition from the sample matrix into the headspace and are then adsorbed onto the fiber coating. The fiber is subsequently retracted and transferred directly to the GC injector, where the analytes are thermally desorbed for analysis. chromatographyonline.com
The efficiency of HS-SPME depends on several parameters, including the type of fiber coating, extraction time, temperature, and sample agitation, which must be optimized to achieve maximum sensitivity. mdpi.com This technique has been successfully coupled with GC-MS and GC-MS/MS for the determination of MITC in soil and water, providing a fast, sensitive, and automated alternative to traditional extraction methods. nih.govresearchgate.net
Conventional solvent extraction remains a widely used and effective method for isolating MITC from environmental samples.
Water Samples: For aqueous matrices, liquid-liquid extraction is a common approach. The water sample is mixed with a water-immiscible organic solvent, such as dichloromethane. nih.gov The MITC partitions into the organic solvent, which is then collected, concentrated, and analyzed by GC.
Soil Samples: Soil samples are typically extracted by shaking or sonicating with an appropriate organic solvent like ethyl acetate. nih.gov The resulting extract may require a "clean-up" step to remove co-extracted matrix components that could interfere with the analysis. A technique known as dispersive solid-phase extraction (d-SPE) is often used for this purpose, where sorbents are added to the extract to bind and remove interfering substances. nih.gov
Air Samples: As previously mentioned, air sampling for MITC often involves trapping the analyte on a solid sorbent like charcoal. ucr.educa.gov The subsequent step is a solvent extraction, where a small volume of a solvent, such as a mixture of carbon disulfide and ethyl acetate, is used to elute the MITC from the sorbent material before GC analysis. ca.gov
These extraction methodologies, whether modern or conventional, are essential for preparing samples for the advanced chromatographic analyses that allow for the precise monitoring of metham sodium's environmental breakdown product, MITC.
Spectrophotometric and Titrimetric Approaches for Compound Analysis
The quantification of Metham Sodium Hydrate (B1144303) in environmental and technical samples relies on various analytical techniques. Among the classical methods, spectrophotometry and titrimetry offer robust and accessible approaches for its determination.
Spectrophotometric Analysis
Spectrophotometric methods for Metham Sodium Hydrate are typically based on colorimetric reactions. A widely utilized approach involves the reaction of metham sodium with a metal ion to form a colored complex that can be measured using a spectrophotometer.
One established method involves treating the aqueous sample containing metham sodium with cupric chloride in a dilute acetic acid medium. This reaction forms a colored complex, and the resulting absorbance is measured at a specific wavelength, typically 420 nm, to determine the concentration of metham sodium. epa.gov This technique is particularly useful for analyzing water extracts from environmental samples like soil. epa.gov The intensity of the color produced is directly proportional to the concentration of the compound, allowing for quantitative analysis when compared against a standard curve.
Titrimetric Analysis
Titrimetric methods, also known as volumetric analysis, provide a classical and reliable means for quantifying Metham Sodium Hydrate, especially in formulated products. These methods are based on a complete chemical reaction between the analyte (metham sodium) and a reagent (the titrant) of known concentration.
One common titrimetric procedure involves the conversion of metham sodium to potassium methyl xanthate, which is then titrated with a standard solution of iodine. epa.gov The endpoint of the titration, indicating the complete reaction, can be determined visually using an indicator or instrumentally.
Another titrimetric approach involves the hydrolysis of metham sodium to liberate carbon disulfide (CS₂). The liberated carbon disulfide is then reacted and measured by titration with iodine. nih.gov This method is effective for product analysis and provides a direct measure of the active ingredient content.
Method Validation and Quality Assurance in Environmental Analysis
Ensuring the reliability and accuracy of analytical data is paramount in environmental monitoring. Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. Key parameters assessed during method validation for Metham Sodium Hydrate analysis include detection limits, recoveries, and reproducibility.
Detection Limits
The limit of detection (LOD) and limit of quantitation (LOQ) are critical performance characteristics of an analytical method. The LOD is the lowest concentration of an analyte that can be reliably distinguished from background noise, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy. For the analysis of metham sodium in water, high-performance liquid chromatography (HPLC) methods have been developed that can achieve an LOQ of 70 μg/L. nhmrc.gov.au In groundwater monitoring, a detection limit of 0.1 μg/L has been reported, though the compound was not found at this level in the specific study. nih.gov It is important to note that due to the rapid degradation of metham sodium in the environment to methyl isothiocyanate (MITC), analytical methods often target this major degradate. For MITC, LOQs of 1 μg/L in water and approximately 100 ng/m³ in air have been achieved. nhmrc.gov.auucr.edu
Recoveries
Recovery studies are performed to assess the accuracy of an analytical method by measuring the amount of analyte retrieved from a sample matrix to which a known amount has been added. The percentage of recovery indicates the efficiency of the extraction and analysis process. For Metham Sodium Hydrate, analytical methods have demonstrated a wide range of recoveries depending on the matrix and technique.
An ion chromatography method reported a high recovery rate of 99.94%. google.com In more complex matrices, such as various plant-based foods, a gas chromatography method yielded average recoveries ranging from 72% to 108%. researchgate.net For the analysis of its degradate, MITC, recovery from charcoal air sampling tubes was found to be approximately 80%. ucr.edu
| Analyte | Analytical Method | Sample Matrix | Average Recovery (%) | Source |
|---|---|---|---|---|
| Metham Sodium | Ion Chromatography | Not Specified | 99.94 | google.com |
| Metham Sodium | Gas Chromatography | Plant Foods | 72 - 108 | researchgate.net |
| Methyl Isothiocyanate (MITC) | Gas Chromatography | Air (Charcoal Tube) | ~80 | ucr.edu |
Reproducibility
Reproducibility refers to the ability of a method to produce consistent results over time and under different experimental conditions (e.g., different analysts, instruments, or laboratories). It is a measure of the method's precision. For a titrimetric method used to determine the percentage of metham in a commercial formulation, repetitive analyses demonstrated excellent reproducibility with a coefficient of variation of just 0.3%. epa.gov An ion chromatography method reported a variation coefficient of 0.16%, also indicating high precision. google.com Inter-laboratory validation of a gas chromatography method for nereistoxin-related pesticides, a group that includes compounds structurally related to metham sodium's breakdown products, showed relative standard deviations (RSDs) for reproducibility in the range of 2.4% to 15.3%. researchgate.net
| Analytical Method | Parameter | Value | Source |
|---|---|---|---|
| Titrimetry | Coefficient of Variation | 0.3% | epa.gov |
| Ion Chromatography | Variation Coefficient | 0.16% | google.com |
| Gas Chromatography | RSD for Reproducibility | 2.4 - 15.3% | researchgate.net |
These validation parameters are essential for establishing the credibility of environmental data and ensuring that regulatory decisions are based on sound scientific evidence.
Applied Research in Agricultural and Environmental Management
Efficacy Mechanisms in Soilborne Pest and Pathogen Management
Metham sodium hydrate (B1144303) is a water-miscible soil fumigant utilized for pre-plant treatment to manage a broad spectrum of soilborne pests. jindunchemistry.comnufarm.comaeciph.com Its efficacy is not due to the compound itself, but to its primary breakdown product, methyl isothiocyanate (MITC). jindunchemistry.comusda.govepa.govncfh.org Upon application to moist soil, metham sodium rapidly undergoes a chemical decomposition process, converting to the highly volatile and biocidally active MITC gas. jindunchemistry.comnufarm.comapsnet.org This conversion is a rapid abiotic process, largely completed within 0.1 to 1 day, depending on soil conditions like organic matter and clay content. nufarm.comtandfonline.comresearchgate.net
The scientific principle behind its broad-spectrum activity lies in the mode of action of MITC. jindunchemistry.com As a volatile gas, MITC penetrates soil pores and, in both the vapor and liquid phases of the soil, exerts its toxic effects. jindunchemistry.comapsnet.org It functions through a non-specific mechanism, reacting with and disrupting essential proteins and enzymes within the cells of target organisms. jindunchemistry.com This general disruption of cellular processes is effective against a wide variety of pests, including soil fungi, plant-parasitic nematodes, germinating weed seeds, and some soil insects. jindunchemistry.comapsnet.orgtandfonline.com The effectiveness of the fumigation is contingent on achieving a sufficient concentration and exposure time of MITC in the soil profile where the target pests reside. apsnet.org However, because of this non-specific action, it can also impact beneficial soil organisms. jindunchemistry.com
Metham sodium has been widely evaluated as a technically viable and cost-effective alternative to methyl bromide, particularly following the phase-out of methyl bromide due to its ozone-depleting properties. mbao.orgepa.gov Unlike methyl bromide, metham sodium has no effect on the atmospheric ozone layer. mbao.org
Research indicates that the efficacy of metham sodium can be comparable to that of methyl bromide for certain pests and crops, though results can be variable. mbao.orgmbao.org In studies on fresh market tomatoes, yields and fruit quality obtained with metham sodium were equivalent to those achieved with methyl bromide fumigation. mbao.org Similarly, in watermelon production, metham sodium alone or in combination with Telone C-17 produced yields equal to those from methyl bromide treatments. mbao.org For weed control in California strawberry production, the two fumigants are rated as comparable in chemical effectiveness. mbao.org
However, a key difference lies in their physical properties. Methyl bromide is a faster-moving gas in soil compared to MITC, the active ingredient of metham sodium. tnau.ac.innih.gov MITC has a lower vapor pressure, making its uniform distribution in the soil more challenging to achieve. epa.govnih.gov Consequently, metham sodium's efficacy can be less consistent, particularly for deep-soil pests like certain nematodes, where it may be only about 80% as effective as methyl bromide. epa.govnih.gov To enhance its performance and expand its pest control spectrum to more closely match methyl bromide, metham sodium is sometimes used in combination with other fumigants, such as 1,3-dichloropropene (B49464) (1,3-D). researchgate.net Research has shown that a combination of 1,3-D and metham sodium can control soil-borne organisms at a level not significantly different from methyl bromide treatment. researchgate.net
Table 1: Comparative Efficacy of Metham Sodium and Methyl Bromide
| Crop/Pest | Finding | Source(s) |
| General | Considered a cost-effective, technically viable alternative to methyl bromide. | mbao.org |
| Nematodes | May be less effective (approx. 80%) than methyl bromide for nematode control due to lower volatility of MITC. | epa.govnih.gov |
| Weeds (Strawberries) | Rated comparable in chemical effectiveness to methyl bromide for annual and perennial weed control. | mbao.org |
| Tomatoes | Yields and fruit quality obtained with metham sodium were equivalent to those achieved with methyl bromide. | mbao.org |
| Watermelons | Yielded equal amounts of watermelon when compared to methyl bromide plus chloropicrin (B1668804) treatments. | mbao.org |
| Cucumbers | A combination of 1,3-D and metham sodium provided control of soil-borne organisms not significantly different from methyl bromide. | researchgate.net |
| Fusarium Crown Rot (Tomatoes) | Significantly reduced crown rot incidence; when combined with solarization, control was equivalent to methyl bromide + chloropicrin. | mbao.org |
Metham sodium is used to control several specific and economically significant crop root diseases, including those caused by Pythium and Verticillium species. apsnet.orgnufarm.comapsnet.org Its active ingredient, MITC, is toxic to these soilborne fungal pathogens. apsnet.org
Field studies have demonstrated the efficacy of metham sodium in managing Verticillium wilt, a disease caused by Verticillium dahliae, in crops like potatoes. apsnet.orgresearchgate.net Research has shown that metham sodium fumigation can significantly reduce the soil population of Verticillium microsclerotia, the pathogen's survival structures, leading to reduced wilt severity and improved tuber yields. researchgate.net The success of the treatment is closely linked to the concentration and dissipation dynamics of MITC in the soil. apsnet.org
Similarly, metham sodium has been shown to be effective against Pythium pod rot in peanuts. apsnet.orgnih.gov A single application significantly reduced disease incidence and improved pod quality. apsnet.orgnih.gov It is also effective against Pythium ultimum in tomato production, reducing the number of sporangia in the soil and the number of root infections. apsnet.org However, a critical finding in applied research is the potential for accelerated degradation of MITC in soils with a history of repeated metham sodium applications. apsnet.orgnih.gov This enhanced microbial breakdown can reduce the fumigant's persistence and concentration in the soil, leading to diminished efficacy against diseases like Verticillium wilt and Pythium pod rot after several consecutive seasons of use. apsnet.orgnih.gov
**Table 2: Research Findings on Metham Sodium's Efficacy Against Pythium and *Verticillium***
| Pathogen | Crop | Research Finding | Source(s) |
| Verticillium dahliae | Potato | Commonly applied via chemigation to control Verticillium wilt. | apsnet.org |
| Verticillium dahliae | Potato | All tested fumigation rates significantly lowered Verticillium microsclerotia, reduced wilt severity, and improved tuber yield compared to non-treated plots. | researchgate.net |
| Verticillium dahliae | Potato | Efficacy diminished after three consecutive annual applications, linked to accelerated degradation of MITC. | apsnet.orgnih.gov |
| Pythium spp. | Peanut | Significantly reduced the incidence of Pythium pod rot and improved pod quality after a single application. | apsnet.orgnih.gov |
| Pythium spp. | Peanut | Effectiveness was greatly reduced after two consecutive applications due to accelerated degradation. | apsnet.orgnih.gov |
| Pythium ultimum | Tomato | Application via drip irrigation reduced the number of sporangia in soil and root infections. | apsnet.org |
Engineering and Optimization of Application Methodologies
The distribution and efficacy of metham sodium are fundamentally dependent on the application methodology, which must be engineered to deliver the active ingredient, MITC, to the target soil zone. spudman.comscispace.com The two primary methods are soil injection and application through drip irrigation systems. jindunchemistry.comapsnet.orgndsu.edu
Soil Injection: This method involves mechanically placing liquid metham sodium below the soil surface using shanks or blades. mbao.orgndsu.educa.gov The scientific basis for this method is to place the product directly into the soil profile to facilitate its conversion to MITC gas. ca.gov However, the low vapor pressure and limited mobility of MITC mean it moves only a short distance from the points of injection. spudman.comscispace.com This can lead to inadequate lateral and downward distribution, resulting in inconsistent pest control. scispace.com The effectiveness of shank injection is highly influenced by soil conditions; it performs better in well-mixed, non-compacted soil with proper moisture content, which improves the mobility of the fumigant. spudman.com Research has focused on optimizing shank injection to improve its efficacy, as it is often considered less effective than water-run applications. ndsu.edu
Drip Irrigation Systems: Applying metham sodium with water through drip irrigation systems is a method engineered to achieve more uniform distribution. mbao.orgapsnet.orgscispace.com The scientific principle is that because metham sodium is water-soluble, using the irrigation system as a delivery vehicle ensures the product is distributed more evenly throughout the wetted soil profile. mbao.orgapsnet.org The effective distribution of MITC, which has a high affinity for the soil water phase, appears to depend on this continuous delivery in water. apsnet.org This method can overcome the distribution limitations of shank injection and has proven to be an effective alternative for controlling nematodes and fungal pathogens. apsnet.org Successful application requires precise management of the amount of irrigation water to move the fumigant to the desired depth without excessive leaching. apsnet.org
Chemigation is the process of applying chemicals, such as metham sodium, to soil and crops through an irrigation system. apsnet.orgscispace.com This methodology is particularly well-suited for water-soluble compounds like metham sodium and can be applied through various systems, including sprinkler, flood, or drip irrigation. scispace.comepa.gov
The core principle of efficient chemigation with metham sodium is to use irrigation water as a carrier to uniformly distribute the fumigant throughout the target soil volume. apsnet.org When injected into a sprinkler system, for example, the toxicant can be introduced evenly to the desired depth by carefully regulating the total amount of water applied after injection. apsnet.org This method avoids leaching the fumigant too deep, which can leave the upper soil layer with insufficient concentrations for effective pest control. apsnet.org
Chemigation is considered an efficient and economical application method because it utilizes existing irrigation infrastructure, requiring little extra equipment or energy. scispace.com Studies have shown that when applied via chemigation, metham sodium is primarily found in the top 4 to 6 inches of soil, making it important to match the application technique to the location of the target pest in the soil profile. spudman.com Drip fumigation, a form of chemigation, is particularly efficient for raised-bed cultures, as it delivers the fumigant directly to the root zone, which can reduce worker exposure and environmental impact compared to conventional methods. apsnet.orgscispace.com
Influence of Soil Cultivation and Humidity on Efficacy and Distribution
The effectiveness and distribution of Metham Sodium Hydrate in the soil are critically dependent on physical soil conditions, specifically cultivation and humidity. Proper soil preparation is a prerequisite for successful fumigation. Research indicates that the soil should be cultivated to a depth of 30-50 cm to create a fine tilth, ensuring the breakup of large clods and undecayed plant matter. aeciph.comepa.gov Large clods and non-decomposed organic material can impede the distribution of the fumigant and may harbor pests, shielding them from treatment. epa.gov
Soil humidity is a key factor influencing both the conversion of Metham Sodium to its active gaseous form, methyl isothiocyanate (MITC), and the subsequent movement of this gas through the soil profile. nufarm.com For optimal efficacy, soil moisture should be brought to between 60% and 80% of field capacity several days or weeks prior to application. aeciph.comspudman.com This moisture level serves multiple purposes: it ensures weed seeds and soilborne pathogens are in an active, more susceptible state, and it facilitates the chemical conversion to MITC. nufarm.comspudman.com Insufficient moisture can lead to the premature escape of the fumigant gas, while excessive moisture can retard the conversion process and physically block the pores in the soil, impeding gas movement. nufarm.com
Recent field studies have underscored that Metham Sodium has limited mobility in the soil due to its low vapor pressure, making precise placement and soil preparation paramount. spudman.com The compound's movement is enhanced in pre-irrigated soil. spudman.com Therefore, achieving ideal soil tilth and moisture content are not merely preparatory steps but are integral to the fumigant's efficacy and distribution within the targeted treatment zone. spudman.comepa.gov
Interactive Data Table: Ideal Soil Conditions for Metham Sodium Hydrate Application
| Parameter | Recommended Condition | Rationale | Source |
| Soil Cultivation Depth | 30-50 cm | Creates fine tilth, breaks up clods, removes undecomposed plant matter. | aeciph.com |
| Soil Tilth | Fine, well-aerated, free of large clods. | Ensures even distribution of fumigant and prevents pests from being shielded. | epa.govnufarm.com |
| Soil Moisture | 60-80% of field capacity. | Activates pests, facilitates conversion to MITC, and aids in distribution. | aeciph.comspudman.com |
| Soil Temperature | 10°C - 25°C | Optimal range for the chemical conversion and activity of the fumigant. | aeciph.com |
Strategies for Mitigation of Environmental Release and Off-Target Effects
Emission Reduction Technologies: Surface Water Sealing and Application Depth Optimization
Mitigating the atmospheric emission of volatile compounds from soil fumigants is a key environmental and safety objective. One effective and practical technology for reducing the release of fumigants like the active ingredient derived from Metham Sodium Hydrate is surface water sealing. A "water seal" involves applying a layer of water to the soil surface immediately following fumigant application. This creates a physical barrier that significantly slows the rate of gas diffusion from the soil into the atmosphere, as the diffusion rate of a gas through water is approximately 10,000 times slower than through air. usda.gov Studies on the fumigant 1,3-Dichloropropene have shown that surface water applications can reduce emissions as effectively, or even more so, than standard high-density polyethylene (B3416737) (HDPE) tarps. mbao.org Intermittent water applications can be particularly effective in maximizing emission reduction. mbao.org This method is often more cost-effective and readily practicable for growers than the use of plastic films. usda.govmbao.org
Optimizing the application depth is another crucial strategy for minimizing off-target effects. Since Metham Sodium Hydrate has limited mobility, placing the product precisely at the depth of the target pests is essential for its effectiveness. spudman.com Application methods such as soil injection place the fumigant directly into the desired soil zone, typically 10-15 cm deep. nufarm.com This subsurface placement, combined with immediate soil compaction or sealing, helps contain the fumigant. nufarm.com By ensuring the product is delivered to the required treatment depth, the potential for volatilization from the soil surface is inherently reduced, maximizing the concentration in the target zone while minimizing atmospheric release. epa.gov
Interactive Data Table: Emission Reduction of a Volatile Fumigant (1,3-D) Using Different Surface Sealing Methods
| Sealing Method | Emission Reduction (within 48h) | Emission Reduction (over 2 weeks) | Source |
| HDPE Tarp | ~13% | ~13% | mbao.org |
| Initial Water Application + HDPE Tarp | ~49% | ~26% | mbao.org |
| Two Intermittent Water Applications | ~49% | ~19% | mbao.org |
| Virtually Impermeable Film (VIF) | ~92% | ~81% | mbao.org |
Management of Accelerated Degradation through Rotational Practices and Alternating Treatments
A significant challenge in the long-term use of soil fumigants is the phenomenon of accelerated (or enhanced) biodegradation. This occurs when repeated applications of a chemical select for soil microorganisms capable of rapidly degrading it, leading to a loss of efficacy over time. researchgate.net Research has confirmed that accelerated degradation of the active ingredient MITC occurs in soils with a history of repeated Metham Sodium Hydrate applications. researchgate.net In some field soils, this capacity for accelerated degradation was found to persist for 18 to 30 months after the last treatment. researchgate.net This rapid breakdown results in insufficient pest control, as was observed in commercial potato and peanut fields. researchgate.net
Furthermore, studies have shown that repeated use of Metham Sodium Hydrate can lead to induced cross-accelerated degradation. This means that the soil microbial community adapted to degrading Metham Sodium can also rapidly degrade other fumigants with similar chemical structures, such as Dazomet. researchgate.net
Managing accelerated degradation is essential for maintaining the long-term viability of soil fumigation programs. The primary strategy involves breaking the cycle of repeated use of the same chemical class. This can be achieved through:
Rotational Practices: Alternating the use of Metham Sodium Hydrate with fumigants that have a different mode of action and chemical structure. This prevents the buildup of specific microbial populations adapted to a single compound.
Alternating Treatments: Integrating non-chemical soil disinfestation methods, such as solarization or biofumigation, into the management program can also help restore a more diverse soil microbial community and reduce the selective pressure that leads to accelerated degradation.
These practices are critical for the rational use of pesticides to maintain their efficacy for future crops. researchgate.net
Chemical Interactions with Co-Applied Fumigants and Herbicides: Synergies and Antagonisms
The co-application of multiple agrochemicals is a common practice intended to achieve a broader spectrum of pest control. However, chemical interactions can occur, leading to either synergistic (enhanced effect) or antagonistic (reduced effect) outcomes. awsjournal.org In the case of Metham Sodium Hydrate, significant antagonistic interactions have been documented when it is applied simultaneously with certain halogenated fumigants. nih.govnih.gov
Studies have shown that Metham Sodium Hydrate is chemically incompatible with fumigants such as 1,3-dichloropropene (1,3-D) and chloropicrin. nih.govnih.gov When applied together in soil, Metham Sodium induces a rapid chemical degradation of these halogenated compounds. nih.gov For instance, the reaction with chloropicrin is an extremely rapid oxidation-reduction process. nih.gov The transformation of 1,3-D is associated with a nucleophilic substitution process that is also significantly accelerated in the presence of Metham Sodium. nih.gov This accelerated breakdown reduces the availability and concentration of the co-applied fumigant in the soil, compromising its effectiveness for pest control. nih.gov One study found that a combined application resulted in the complete disappearance of applied chloropicrin and a 20-38% loss of 1,3-D within just 8 hours. nih.gov
Due to this chemical antagonism, simultaneous application of Metham Sodium Hydrate with halogenated fumigants at the same soil depth is not recommended as it will not maximize pest control. nih.gov To overcome this incompatibility and achieve the desired broad-spectrum control, a sequential application strategy is advised. nih.govnih.gov Applying the fumigants at different times or placing them at different soil depths can prevent the direct chemical interaction, allowing each active ingredient to perform effectively. nih.gov
Interactive Data Table: Degradation of Halogenated Fumigants in Moist Soil within 72 hours when co-applied with Metam (B94612) Sodium (1:1 molar ratio)
| Halogenated Fumigant | Percentage Decomposed | Source |
| 1,3-Dichloropropene (1,3-D) | 15-38% | nih.gov |
| Chloropicrin | Up to 95% (complete disappearance in 8h in another test) | nih.gov |
| Methyl Bromide | Data indicates degradation occurs, specific % not provided. | nih.gov |
| Methyl Iodide | Data indicates degradation occurs, specific % not provided. | nih.gov |
Emerging Research Frontiers and Future Directions
Advanced Understanding of MITC Interaction with Biological Macromolecules and Cellular Pathways
The biocidal activity of methyl isothiocyanate (MITC), the primary degradation product of metham sodium hydrate (B1144303), stems from its high reactivity with biological macromolecules. Understanding these interactions at a molecular level is crucial for elucidating its mechanism of toxicity and for developing more targeted and less environmentally impactful pest control strategies.
MITC is a potent electrophile that readily reacts with nucleophiles, particularly the sulfhydryl groups (-SH) of cysteine residues in proteins. This interaction can lead to the formation of dithiocarbamate (B8719985) adducts, which can alter protein structure and function, ultimately leading to enzyme inhibition and disruption of cellular processes. This non-specific enzyme inhibition is considered a primary mode of its toxic action against a broad spectrum of soil organisms.
While the interaction with proteins is well-established, the direct interaction of MITC with nucleic acids (DNA and RNA) is less clear. Some studies on isothiocyanates in general suggest a low potential for direct binding to DNA and RNA. However, the potential for indirect genotoxicity through the generation of reactive oxygen species (ROS) or interference with DNA repair mechanisms warrants further investigation.
At the cellular level, exposure to MITC has been shown to trigger a cascade of events, including:
Disruption of Mitochondrial Function: MITC can impair the mitochondrial respiratory chain, leading to a decrease in ATP production and an increase in the production of ROS. This oxidative stress can damage cellular components, including lipids, proteins, and DNA.
Induction of Apoptosis: At certain concentrations, MITC can induce programmed cell death, or apoptosis. This process is characterized by a series of morphological and biochemical changes, including cell shrinkage, chromatin condensation, and the activation of caspases.
Cell Cycle Arrest: MITC has been observed to cause a halt in the cell cycle progression of various organisms, preventing cell division and proliferation.
The following table summarizes the key molecular and cellular interactions of MITC:
| Biological Macromolecule / Cellular Pathway | Nature of Interaction with MITC | Consequence |
| Proteins (specifically cysteine residues) | Covalent modification via reaction with sulfhydryl groups | Formation of dithiocarbamate adducts, leading to enzyme inhibition and disruption of protein function. |
| Nucleic Acids (DNA/RNA) | Low evidence for direct binding; potential for indirect damage | Potential for oxidative damage from ROS generation. |
| Mitochondria | Impairment of the electron transport chain | Decreased ATP production, increased reactive oxygen species (ROS) formation, and oxidative stress. |
| Apoptosis Pathways | Activation of caspases and other pro-apoptotic factors | Induction of programmed cell death. |
| Cell Cycle Regulation | Interference with cell cycle checkpoints | Arrest of cell division and proliferation. |
Integrated Pest Management Strategies Incorporating Metham Sodium Hydrate
Integrated Pest Management (IPM) is an ecosystem-based strategy that focuses on long-term prevention of pests through a combination of techniques such as biological control, habitat manipulation, modification of cultural practices, and use of resistant varieties. Chemical controls, including soil fumigants like metham sodium hydrate, are used only when necessary and in a manner that minimizes risks to human health and the environment. Metham sodium is considered compatible with IPM programs and can be a valuable tool when used judiciously. psu.edu
The integration of metham sodium into IPM strategies involves several key considerations:
Targeted Application: IPM emphasizes precise application techniques to target specific pests and minimize non-target impacts. For metham sodium, this includes shank injection at specific soil depths to control deep-rooted pathogens or nematodes, and the use of tarps to reduce emissions and increase efficacy.
Monitoring and Thresholds: A core principle of IPM is to monitor pest populations and apply controls only when they reach levels that are likely to cause economic damage. This approach avoids unnecessary prophylactic treatments with fumigants.
Resistance Management: The broad-spectrum activity of MITC makes the development of resistance in target organisms less likely compared to more specific pesticides. However, the repeated use of any single control method can select for tolerant individuals. Integrating metham sodium with a variety of other control tactics helps to mitigate this risk.
While metham sodium can be a component of an effective IPM program, its use is not without challenges. The broad-spectrum nature of MITC means that it can also harm beneficial soil organisms, such as mycorrhizal fungi and nitrogen-fixing bacteria. nih.gov Research within an IPM framework seeks to understand these non-target effects and develop strategies to promote the recovery of beneficial microbial communities after fumigation.
Bioremediation and Detoxification Strategies for Environmental Contamination
Environmental contamination with metham sodium hydrate and its primary active product, methyl isothiocyanate (MITC), can occur through spills, improper disposal, or off-gassing from treated fields. Bioremediation and detoxification strategies offer promising avenues for mitigating the environmental impact of these compounds. These approaches leverage natural biological processes to break down or transform contaminants into less harmful substances.
A key finding in this area is the phenomenon of accelerated biodegradation . It has been observed that soils with a history of repeated metham sodium applications exhibit a significantly faster degradation rate of MITC compared to previously untreated soils. psu.edumdpi.comnih.gov This is attributed to the enrichment of a specific microbial community capable of utilizing MITC as a carbon and/or nitrogen source. nih.govnih.gov
Several microbial genera have been identified as key players in the bioremediation of metham sodium and MITC:
Rhodococcus and Bacillus spp.: Strains of these bacteria have been isolated from soils with a history of metham sodium use and have demonstrated the ability to degrade MITC. nih.gov
Oxalobacteraceae family: Certain bacterial strains within this family have been shown to rapidly degrade MITC in laboratory settings. psu.edumdpi.com
These findings have opened the door to the development of bioaugmentation strategies, which involve the introduction of specific MITC-degrading microorganisms to contaminated sites to enhance the rate of detoxification.
In addition to microbial degradation, phytoremediation , the use of plants to remove, contain, or render harmless environmental contaminants, is another area of active research. While research specifically on the phytoremediation of metham sodium is limited, studies on other dithiocarbamate pesticides suggest that certain plant species may have the ability to take up and metabolize these compounds. nih.gov
The following table summarizes the key bioremediation and detoxification strategies for metham sodium and MITC:
| Strategy | Description | Key Organisms/Mechanisms |
| Accelerated Biodegradation | Enhanced microbial breakdown of MITC in soils with a history of metham sodium application. | Enrichment of indigenous MITC-degrading microbial populations. |
| Bioaugmentation | Introduction of specific microorganisms to contaminated soil or water to enhance degradation. | Inoculation with isolated strains of Rhodococcus, Bacillus, or Oxalobacteraceae. |
| Phytoremediation | Use of plants to remove or detoxify contaminants from soil and water. | Uptake and metabolism of dithiocarbamates by specific plant species. |
Further research is needed to optimize these strategies for field-scale application and to fully understand the complex interactions between the contaminants, the soil matrix, and the microbial communities.
Application of Omics Technologies to Elucidate Microbiome Shifts and Functional Responses
The application of "omics" technologies, such as metagenomics, metatranscriptomics, and metaproteomics, is revolutionizing our understanding of how soil microbial communities respond to fumigation with metham sodium hydrate. These powerful tools allow researchers to move beyond simply identifying the types of microbes present to understanding their functional potential and their actual activities in the soil environment.
Metagenomics , particularly through 16S rRNA gene and internal transcribed spacer (ITS) amplicon sequencing, has been widely used to characterize the shifts in bacterial and fungal community composition following metham sodium application. nih.govnih.gov Studies have consistently shown that fumigation causes a significant, albeit often transient, reduction in microbial richness and diversity. researchgate.netresearchgate.netnih.gov However, the recovery of the microbial community is not always complete, and long-term fumigation can lead to lasting changes in the soil microbiome. nih.gov Research has also revealed that the impact of metham sodium is context-dependent, with soil type, fumigation history, and crop rotation all playing a role in shaping the microbial response. nih.govnih.gov Some studies suggest a preferential recovery of certain bacterial groups, such as Actinomycetes and other gram-positive organisms, following fumigation. psu.edu
Metatranscriptomics provides a snapshot of the genes that are actively being expressed by the microbial community at a given time. This technology can help to identify the functional responses of the microbiome to metham sodium exposure. For example, it can reveal the upregulation of genes involved in stress response, detoxification pathways, or the metabolism of MITC. While still an emerging area of research for metham sodium, metatranscriptomics holds great promise for understanding the immediate functional adaptations of soil microbes to fumigation.
Metaproteomics involves the large-scale study of proteins expressed by the entire microbial community. This approach provides a direct measure of the functional activity of the microbiome. By identifying and quantifying proteins, researchers can gain insights into the metabolic pathways that are active in the soil following fumigation. For instance, an increase in the abundance of enzymes involved in the degradation of aromatic compounds could indicate an active response to the presence of MITC.
The following table summarizes the application of different omics technologies in studying the impact of metham sodium on the soil microbiome:
| Omics Technology | Information Provided | Key Findings/Potential Insights |
| Metagenomics (Amplicon Sequencing) | "Who is there?" - Microbial community composition and diversity. | Reduced microbial richness and diversity post-fumigation; shifts in the relative abundance of specific taxa. |
| Metatranscriptomics (RNA-Seq) | "What are they doing?" - Actively expressed genes. | Identification of stress response genes, detoxification pathways, and genes involved in MITC metabolism. |
| Metaproteomics (Mass Spectrometry) | "What are the functional tools?" - Proteins present in the community. | Direct evidence of active metabolic pathways and enzymatic activities related to fumigant degradation. |
Multi-Factorial Analyses of Environmental Variables on Transformation and Transport
The transformation of metham sodium hydrate to its active form, methyl isothiocyanate (MITC), and the subsequent transport of MITC in the environment are influenced by a complex interplay of environmental variables. A multi-factorial approach to studying these processes is essential for developing accurate predictive models and for designing application strategies that maximize efficacy while minimizing off-site movement.
Key environmental factors that influence the fate and transport of metham sodium and MITC include:
Soil Properties:
Texture: Soil texture (the relative proportions of sand, silt, and clay) affects the movement of both water and gases. In general, MITC is more mobile in coarse-textured sandy soils compared to fine-textured clay soils.
Organic Matter Content: Soil organic matter can adsorb MITC, reducing its volatility and mobility. However, high organic matter can also enhance microbial activity, which can lead to faster degradation of MITC.
pH: The rate of decomposition of metham sodium to MITC is influenced by soil pH.
Soil Moisture: Soil moisture content plays a critical role in both the transformation of metham sodium and the transport of MITC. Adequate moisture is necessary for the hydrolysis of metham sodium to MITC. However, excessive moisture can limit the diffusion of MITC gas through the soil pores, potentially reducing its efficacy.
Temperature: Soil temperature affects the rate of chemical reactions and microbial activity. Higher temperatures generally lead to a faster conversion of metham sodium to MITC and a more rapid degradation of MITC. Temperature also influences the volatility of MITC, with higher temperatures resulting in greater emissions to the atmosphere.
Application Method: The method of application significantly impacts the distribution and fate of metham sodium and MITC in the soil.
Shank Injection: Injecting metham sodium into the soil at a specific depth can help to reduce surface emissions of MITC.
Chemigation: Applying metham sodium through irrigation systems can lead to a more uniform distribution in the upper soil profile, but may also result in higher initial emissions of MITC if not managed properly.
Tarping: Covering the soil with plastic films after application is a common practice to reduce the volatilization of MITC to the atmosphere.
Understanding the interactions between these factors is crucial for predicting the environmental fate of metham sodium and for developing best management practices to minimize its environmental impact. For example, adjusting application rates based on soil type and temperature can help to optimize pest control while reducing the risk of off-site movement.
Regulatory Science and Environmental Policy from a Chemical Perspective (excluding human health aspects)
The regulation of metham sodium hydrate is a dynamic process that is informed by an evolving body of scientific knowledge regarding its environmental fate and effects. From a chemical perspective, regulatory science focuses on understanding the transformation and transport of the compound in the environment to establish policies that protect non-target organisms and ecosystems.
A key aspect of the regulatory framework for metham sodium is the recognition that its primary active ingredient, methyl isothiocyanate (MITC), is the main driver of its environmental risk profile. Therefore, much of the regulatory focus is on mitigating the release and off-site movement of MITC.
Regulatory policies and guidelines often address the following aspects:
Application Methods and Restrictions: Regulations may specify approved application methods (e.g., shank injection, drip irrigation) and may restrict or prohibit certain practices, such as broadcast applications, that have a higher potential for atmospheric emissions.
Buffer Zones: To protect sensitive non-target areas, regulations often require the establishment of buffer zones around treated fields. The size of these buffer zones may vary depending on the application rate, the application method, and the proximity to residential areas, schools, and water bodies.
Tarping Requirements: The use of plastic tarps to cover treated soil is often mandated to reduce the volatilization of MITC. Regulations may specify the type of tarp material and the duration of the tarping period.
Weather Conditions: Application of metham sodium may be restricted under certain weather conditions, such as high winds or temperature inversions, which can increase the potential for off-site drift of MITC.
Environmental Fate Data Requirements: As part of the registration and re-registration process, regulatory agencies require extensive data on the environmental fate of metham sodium and MITC. This includes studies on their degradation in soil and water, their mobility in soil, and their potential to volatilize.
The ongoing research into novel formulations, application technologies, and bioremediation strategies will continue to inform and shape the regulatory landscape for metham sodium hydrate. The goal is to develop a regulatory framework that allows for the continued use of this important agricultural tool while ensuring the protection of environmental quality.
Q & A
Basic Research Questions
Q. How should researchers design experiments to evaluate the efficacy of metham sodium against soil-borne pathogens like Rhizoctonia solani?
- Methodological Answer :
- Experimental Design : Use randomized block designs with treated and untreated control plots. Apply metham sodium at recommended agricultural rates (e.g., 50–100 L/ha) and monitor pathogen suppression via soil assays (e.g., qPCR for pathogen biomass quantification) .
- Variables : Control for soil moisture, temperature, and organic matter content, as these influence metham sodium’s degradation into methyl isothiocyanate (MITC), its active compound .
- Data Collection : Track strawberry yield (kg/m²) and root health metrics (e.g., mycorrhizal colonization rates) to correlate efficacy with crop outcomes .
Q. What safety protocols are critical when handling metham sodium in laboratory settings?
- Methodological Answer :
- Risk Assessment : Conduct a pre-experiment hazard analysis (e.g., using SDS sheets) to identify exposure risks. Metham sodium decomposes into MITC, a volatile toxin requiring fume hoods and sealed application systems .
- Protective Measures : Use chemical-resistant gloves (e.g., nitrile), goggles, and vapor respirators. Ensure emergency showers and eyewash stations are functional .
- Waste Disposal : Neutralize residues with alkaline hydrolysis (pH >10) before disposal to prevent environmental contamination .
Q. How can researchers standardize soil sampling methods to assess metham sodium’s impact on beneficial soil microbes?
- Methodological Answer :
- Sampling Strategy : Collect soil cores (0–20 cm depth) pre- and post-application. Use sterile tools to avoid cross-contamination .
- Microbial Analysis : Quantify arbuscular mycorrhizal fungi (AMF) propagules via spore extraction and root colonization assays. Compare treated vs. control samples using ANOVA to detect significant differences (p < 0.05) .
- Data Interpretation : Note that metham sodium reduces AMF propagule density but does not eliminate colonization, suggesting partial microbial resilience .
Advanced Research Questions
Q. How can conflicting data on metham sodium’s non-target effects be resolved in meta-analyses?
- Methodological Answer :
- Systematic Review : Aggregate studies from databases like Scopus and Web of Science. Filter by variables (e.g., application rate, soil type) to identify confounding factors .
- Contradiction Analysis : Use meta-regression to explore heterogeneity. For example, studies reporting AMF suppression often used higher metham sodium concentrations (>150 L/ha), whereas lower doses (<75 L/ha) showed minimal impact .
- Reporting Standards : Adopt PRISMA guidelines to ensure transparency in study inclusion/exclusion criteria .
Q. What methodologies optimize metham sodium application rates for pathogen control while minimizing soil toxicity?
- Methodological Answer :
- Dose-Response Experiments : Test incremental rates (25–200 L/ha) in controlled microcosms. Measure MITC gas concentrations using GC-MS and correlate with pathogen mortality (e.g., Phytophthora cinnamomi log reduction) .
- Toxicity Metrics : Assess soil health via enzyme activity assays (e.g., dehydrogenase for microbial activity) and phytotoxicity tests on indicator plants (e.g., lettuce germination rates) .
- Modeling : Develop predictive models using software like R or Python to balance efficacy (≥90% pathogen suppression) and ecotoxicity thresholds (e.g., EC50 for soil microbes) .
Q. How should researchers integrate metham sodium with biological controls (e.g., Trichoderma spp.) without antagonism?
- Methodological Answer :
- Sequential Application : Apply metham sodium first, followed by Trichoderma aureoviride inoculants 14 days post-fumigation to avoid direct contact with residual MITC .
- Synergy Testing : Use factorial designs to compare combined vs. single treatments. Measure synergism via Bliss Independence or Loewe Additivity models .
- Field Validation : Conduct multi-year trials to assess long-term soil microbiome recovery and disease suppression stability .
Data Management & Reporting
Q. What metadata standards are essential for reproducibility in metham sodium studies?
- Methodological Answer :
- Metadata Fields : Include soil properties (pH, texture), application parameters (rate, method), and environmental conditions (temperature during application) .
- Data Repositories : Use discipline-specific platforms (e.g., Dryad, Zenodo) with FAIR principles (Findable, Accessible, Interoperable, Reusable) .
- Documentation : Adopt ISA-Tab format for experimental metadata, ensuring compatibility with agrochemical databases .
Example Table: Key Parameters for Metham Sodium Efficacy Studies
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
